Cas no 152149-94-5 (2,3-Dihydro-7-benzofuranacetic Acid)

• Product Name: 2,3-Dihydro-7-benzofuranacetic Acid
• CAS No: 152149-94-5
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 4701499
• PubChem ID: 67697917
• Update Time: 2025-05-25

2,3-Dihydro-7-benzofuranacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dihydro-1-benzofuran-7-yl)acetic acid
• 2,3-Dihydro-7-benzofuranacetic Acid

• Inchi： 1S/C10H10O3/c11-9(12)6-8-3-1-2-7-4-5-13-10(7)8/h1-3H,4-6H2,(H,11,12)
• InChI Key： VQYFAHDGHVJYPD-UHFFFAOYSA-N
• SMILES： O1CCC2C=CC=C(CC(=O)O)C1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• Topological Polar Surface Area: 46.5

Additional information on 2,3-Dihydro-7-benzofuranacetic Acid

Comprehensive Overview of 2,3-Dihydro-7-benzofuranacetic Acid (CAS No. 152149-94-5): Properties, Applications, and Research Insights

2,3-Dihydro-7-benzofuranacetic Acid (CAS No. 152149-94-5) is a specialized organic compound with a unique benzofuran backbone, widely recognized for its potential in pharmaceutical and agrochemical research. This compound, often abbreviated as DHBFA, belongs to the class of benzofuran derivatives, which are increasingly studied for their bioactive properties. The growing interest in sustainable drug development and green chemistry has propelled research into this molecule, particularly for its role as a building block in synthesizing more complex therapeutic agents.

The structural features of 2,3-Dihydro-7-benzofuranacetic Acid include a fused benzene and furan ring system, coupled with an acetic acid side chain. This configuration grants it versatile reactivity, making it valuable for medicinal chemistry applications. Researchers have explored its utility in designing anti-inflammatory and neuroprotective compounds, aligning with current trends in precision medicine. Notably, its low toxicity profile and biocompatibility further enhance its appeal for drug discovery pipelines.

In the context of user-searched queries, 2,3-Dihydro-7-benzofuranacetic Acid is frequently associated with questions like "benzofuran derivatives in drug design", "CAS 152149-94-5 synthesis methods", and "applications of DHBFA in pharmaceuticals". These reflect the compound's relevance in academic and industrial R&D sectors. Additionally, its potential role in catalysis and material science has garnered attention, particularly for renewable energy applications such as organic photovoltaics.

From a synthetic chemistry perspective, 2,3-Dihydro-7-benzofuranacetic Acid is typically prepared via cyclization reactions of phenolic precursors or through transition-metal-catalyzed coupling. Recent advancements in flow chemistry have optimized its production, addressing demands for scalability and cost-efficiency. Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing its purity, a key concern for quality control in commercial supplies.

Environmental and regulatory considerations are also pivotal. The compound's biodegradability and compliance with REACH and FDA guidelines make it a candidate for sustainable chemistry initiatives. As industries shift toward eco-friendly solvents and waste reduction, 2,3-Dihydro-7-benzofuranacetic Acid exemplifies how fine chemicals can align with circular economy principles.

Future research directions may explore its structure-activity relationships (SAR) in oncology or infectious disease targets, leveraging AI-driven molecular modeling. Collaborations between academia and biotech firms could accelerate its translation into clinical candidates, addressing unmet medical needs. For SEO-optimized content, integrating terms like "buy 152149-94-5", "DHBFA supplier", and "benzofuran acetic acid price" can enhance visibility among B2B buyers and researchers.

In summary, 2,3-Dihydro-7-benzofuranacetic Acid (CAS No. 152149-94-5) represents a multifaceted compound with expanding applications. Its intersection with hot topics like drug discovery, sustainability, and advanced materials ensures its continued relevance in scientific discourse. By addressing both technical specifications and market trends, this overview caters to diverse stakeholders seeking authoritative insights.